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Compound of Interest

Compound Name:
1-(4-n-Butoxy-3-

methylphenyl)ethanol

Cat. No.: B7847489

Get Quote

1-(4-n-Butoxy-3-methylphenyl)ethanol is a specialized aromatic organic compound

frequently utilized in advanced chemical synthesis and drug development. As a researcher or

drug development professional, ensuring the integrity of your assays while maintaining rigorous

safety standards is paramount. This guide provides a self-validating, step-by-step operational

protocol for handling this compound, grounded in mechanistic chemical principles and

established regulatory frameworks.

Chemical Profile & Quantitative Data
To ensure precise assay preparation and safe handling, the foundational quantitative properties

of the compound must dictate your logistical approach [1].
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Property Value Operational Implication

CAS Number 1225918-63-7

Unique identifier for SDS

retrieval and inventory

tracking.

Molecular Weight 208.30 g/mol

Required for precise molarity

calculations during assay

preparation.

Storage Temperature 2°C to 8°C

Must be kept refrigerated to

maintain stability and prevent

degradation.

Hazard Codes H315, H319, H320
Indicates mandatory dermal

and ocular barrier protection.

Hazard Profile & Mechanistic Causality
Before donning Personal Protective Equipment (PPE), it is critical to understand why specific

protections are required. 1-(4-n-Butoxy-3-methylphenyl)ethanol is classified as a skin and

serious eye irritant.

Mechanistic Causality: The molecule features a lipophilic aromatic ring substituted with a non-

polar butoxy chain. This structure heavily enhances its ability to partition into and disrupt the

lipid bilayers of the stratum corneum (skin) and corneal epithelium (eyes). Furthermore, the

secondary alcohol moiety contributes to localized protein denaturation and defatting upon

contact. Because of these structural features, passive dermal exposure can rapidly lead to

contact dermatitis, necessitating strict barrier controls.

Personal Protective Equipment (PPE) Matrix
In accordance with the [2], a hazard assessment dictates the following PPE for handling this

compound.
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PPE Category Specification & Material Mechanistic Justification

Eye Protection
ANSI Z87.1 Chemical Splash

Goggles

Prevents aerosolized droplets

or accidental splashes from

contacting the lipid-rich corneal

epithelium.

Hand Protection
Nitrile Gloves (Minimum 4 mil

thickness)

Nitrile provides a robust barrier

against non-halogenated

aromatic ethers and alcohols,

preventing dermal lipid

disruption.

Body Protection
Flame-Resistant (FR) or 100%

Cotton Lab Coat

Protects underlying clothing

from absorbing spills; cotton

prevents static generation

which could ignite secondary

organic solvent vapors.

Respiratory
N/A (Standard Fume Hood

Use)

While vapor pressure at room

temperature is low, handling

must occur in a ventilated

enclosure to prevent inhalation

of particulate aerosols.

Operational Workflow (Step-by-Step)
The following protocol ensures a self-validating system where each step inherently verifies the

safety and chemical integrity of the next, aligning with guidelines from [3].

Storage Retrieval: Retrieve the primary container from 2-8°C storage using secondary

containment (e.g., a shatterproof carrier) to prevent thermal shock or accidental dropping

during transit.

Thermal Equilibration (Critical Step): Place the sealed container inside a properly functioning

chemical fume hood and allow it to equilibrate to room temperature for 30 minutes.
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Causality: Opening a cold container introduces atmospheric moisture, which condenses

on the compound, degrading the reagent's purity and potentially altering downstream

reaction kinetics.

PPE Verification: Inspect nitrile gloves for micro-tears and ensure chemical goggles form a

complete, gap-free seal around the eyes.

Physical Manipulation: Perform all weighing and transfer operations within the fume hood.

Use anti-static spatulas to prevent the electrostatic repulsion and aerosolization of the

compound.

Dissolution: If dissolving the compound in secondary organic solvents (e.g., DMSO or

ethanol), add the solvent slowly to the solute down the side of the glassware.

Causality: Rapid solvent addition can cause localized exothermic heating or rapid

displacement of air, leading to micro-boiling and aerosolization of the irritant.

Operational & Safety Workflow Visualization
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Figure 1: Safety and operational workflow for 1-(4-n-Butoxy-3-methylphenyl)ethanol
handling.

Spill Response & Disposal Plan
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Immediate Spill Response Protocol
Isolate: Alert nearby personnel and isolate the spill area to prevent tracking the compound

throughout the laboratory.

Contain: Cover the spill with an inert, compatible absorbent material (e.g., vermiculite or

universal polypropylene spill pads). Do not use combustible materials like sawdust.

Clean: Sweep the absorbed mixture using non-sparking tools and place it into a chemically

resistant, sealable waste container.

Decontaminate: Wash the contaminated surface with a 10% ethanol/water solution followed

by a mild detergent.

Causality: Water alone is insufficient for this highly hydrophobic compound; a mild

solvent/detergent mix is required to fully solubilize and remove residual lipophilic traces

from the benchtop.

Logistical Disposal Plan
Under [4], organic chemical waste must be strictly segregated to ensure environmental

compliance and laboratory safety.

Classification: 1-(4-n-Butoxy-3-methylphenyl)ethanol is classified as a Non-Halogenated

Organic Waste.

Segregation: Keep strictly separated from halogenated waste streams (e.g., chloroform,

dichloromethane).

Causality: Mixing non-halogenated aromatic ethers with halogenated waste streams

significantly increases institutional disposal costs and can trigger exothermic

incompatibilities during waste consolidation.

Labeling: Clearly label the waste container with "Hazardous Waste - Non-Halogenated

Organic (1-(4-n-Butoxy-3-methylphenyl)ethanol)" and note the exact date of initial

accumulation.
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Storage: Store in a designated, well-ventilated Satellite Accumulation Area (SAA) with

secondary containment until collected by Environmental Health and Safety (EHS) personnel.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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